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Compound of Interest

Compound Name: Mesityl oxide

Cat. No.: B046562

The safe and compliant disposal of mesityl oxide is critical for ensuring the safety of laboratory
personnel and protecting the environment. Due to its hazardous properties, including
flammability and toxicity, mesityl oxide must be managed as a hazardous waste from the point
of generation through final disposal. Adherence to established protocols and regulatory
requirements is mandatory.

Immediate Safety and Handling

Before beginning any disposal-related activities, it is essential to be aware of the immediate
hazards associated with mesityl oxide and to use appropriate personal protective equipment
(PPE).

Essential Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or a face shield.[1][2]

e Hand Protection: Handle with chemical-resistant gloves inspected prior to use.[1][2] Dispose
of contaminated gloves after use in accordance with good laboratory practices.[1][2]

» Skin and Body Protection: Wear a flame-retardant antistatic protective suit and other
protective clothing to prevent skin contact.[2][3] Emergency shower facilities should be
readily available.[4]

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[2] If
ventilation is inadequate, wear respiratory protection.[1][2] For emergencies or high
concentrations, a self-contained breathing apparatus (SCBA) is necessary.[2][3]
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Step-by-Step Spill and Leak Management

In the event of a spill or leak, immediate and decisive action is required to contain the material
and prevent exposure.

o Evacuate and Secure the Area: Immediately evacuate all non-essential personnel from the
spill area.[2][4]

o Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and
hot surfaces.[1][2][4] Use only non-sparking tools and explosion-proof equipment.[4][5]

e Ensure Ventilation: Provide adequate ventilation to the area to disperse vapors.[2][4]

» Contain the Spill: Prevent the spill from spreading and from entering drains, sewers, or
confined spaces.[1][3][4]

e Absorb the Material: Cover the spill with a non-combustible, inert absorbent material such as
vermiculite, dry sand, or earth.[3][4][6]

o Collect and Store Waste: Carefully collect the absorbed material and place it into a
designated, sealable, and properly labeled container for hazardous waste.[3][4]

Operational Disposal Plan

The ultimate disposal of mesityl oxide waste must comply with all federal, state, and local
environmental regulations.[1][7]

» Waste Characterization: Mesityl oxide is classified as a flammable and toxic hazardous
waste.[2][4]

» Containerization:
o Do not mix mesityl oxide waste with other waste streams.

o Store waste in its original container or a compatible, tightly sealed container.[4] Containers
must be clearly labeled as "Hazardous Waste" and include the name "Mesityl Oxide."

o Primary Disposal Method - Incineration:
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o The recommended method for disposal is to dissolve or mix the mesityl oxide with a
more flammable, combustible solvent.[1]

o This mixture should then be burned in a chemical incinerator equipped with an afterburner
and a scrubber to neutralize harmful combustion byproducts.[1][2] Extra care must be
taken during ignition due to the material's high flammability.[1]

e Use of a Licensed Disposal Company:

o Alternatively, surplus and non-recyclable mesityl oxide solutions should be offered to a
licensed and approved waste disposal company.[1][2][5] These professionals are
equipped to handle and transport hazardous materials safely.

e Contaminated Materials:

o Any materials contaminated with mesityl oxide, including empty containers, PPE, and
absorbent materials, must be handled as hazardous waste and disposed of in the same
manner as the product itself.[1]

Quantitative Hazard and Regulatory Data

For quick reference, the following table summarizes key quantitative data for mesityl oxide,
crucial for safety assessments and logistical planning.
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Parameter

Value

UN Number

1229[1]

Hazard Class

3 (Flammable Liquid)

Packing Group

Flash Point

25°C - 31°C (77°F - 87.8°F)[1][3][5]

Explosive Limits in Air

1.4% - 10.1% by volume[1][3][5]

ACGIH TLV-TWA (8-hr)

15 ppm[3][8]

ACGIH STEL (15-min)

25 ppm[3][8]

NIOSH TWA (10-hr)

10 ppm (40 mg/m3)[8]

OSHA PEL TWA (8-hr)

25 ppm (100 mg/m3)[8]

Mesityl Oxide Disposal Workflow

The following diagram illustrates the logical steps and decision points for the proper and safe

disposal of mesityl oxide waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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